![molecular formula C7H14N2S B1466624 1-(Tetrahydrothiophen-3-yl)azetidin-3-amine CAS No. 1498918-03-8](/img/structure/B1466624.png)
1-(Tetrahydrothiophen-3-yl)azetidin-3-amine
Overview
Description
1-(Tetrahydrothiophen-3-yl)azetidin-3-amine is a chemical compound with the molecular formula C7H14N2S and a molecular weight of 158.27 g/mol. It is used for pharmaceutical testing .
Physical And Chemical Properties Analysis
The molecular weight of this compound is 158.26 g/mol . Unfortunately, the search results do not provide further information on its physical and chemical properties.Scientific Research Applications
Synthetic Routes and Biological Activities
Chemical Synthesis and Biological Functions : Tetrahydrothiophene derivatives, including those structurally related to "1-(Tetrahydrothiophen-3-yl)azetidin-3-amine," play significant roles in biological and medicinal chemistry due to their presence in a wide range of bioactive compounds. They are utilized in synthesizing essential coenzymes like biotin, which is involved in critical biological functions, and α-glucosidase inhibitors such as salacinol and kotalanol, derived from Salacia plant species. These compounds are of interest for their diverse biological activities and their use in synthesizing cyclic sulfonium salts and synthetic analogs (Benetti, De Risi, Pollini, & Zanirato, 2012).
Chiral Donor–Acceptor Azetines : The synthesis of chiral donor–acceptor azetines, closely related to azetidin-3-amines, through enantioselective [3+1]-cycloaddition has been reported. These azetines are crucial for developing amino acid derivatives, peptides, and natural product syntheses, showcasing their importance in chemical synthesis and potential pharmaceutical applications (Marichev et al., 2019).
Catalytic and Asymmetric Synthesis
Catalytic Applications : Azetidine derivatives, including this compound, are explored for their roles in catalytic asymmetric additions, demonstrating their efficacy in synthesizing enantioselective compounds. These reactions are pivotal for creating bioactive molecules with high specificity and activity (Wang et al., 2008).
Synthesis of Azetidine-3-amines : A straightforward synthesis approach for azetidine-3-amines, starting from bench-stable materials, has been developed. This method is significant for "any-stage" functionalization, including late-stage modifications of pharmacologically active compounds, which is critical for the development of new drugs and materials (Wang & Duncton, 2020).
Nitrogen-Rich Compounds for Energetic Applications
Energetic Materials : The synthesis of nitrogen-rich compounds, including imidazole, 1,2,4-triazole, and tetrazole-based molecules, demonstrates the utility of azetidine and tetrahydrothiophene derivatives in creating high-energy density materials. These compounds are potential candidates for gas generators and other energetic applications, underscoring the versatility of tetrahydrothiophene and azetidine derivatives in materials science (Srinivas, Ghule, & Muralidharan, 2014).
Future Directions
properties
IUPAC Name |
1-(thiolan-3-yl)azetidin-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N2S/c8-6-3-9(4-6)7-1-2-10-5-7/h6-7H,1-5,8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GIJWKKRYVHJHAC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSCC1N2CC(C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14N2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
158.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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